Cas no 2034530-98-6 ((2-Benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone)

• Product Name: (2-Benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• CAS No: 2034530-98-6
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 6266261
• PubChem ID: 121017554
• Update Time: 2025-05-20

(2-Benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6478-0617
• 2034530-98-6
• [2-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidine-1-carbonyl]phenyl]-phenylmethanone
• 2-{[1-(2-benzoylbenzoyl)pyrrolidin-3-yl]oxy}-4,6-dimethylpyrimidine
• AKOS026690464
• (2-benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• (2-Benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C24H23N3O3/c1-16-14-17(2)26-24(25-16)30-19-12-13-27(15-19)23(29)21-11-7-6-10-20(21)22(28)18-8-4-3-5-9-18/h3-11,14,19H,12-13,15H2,1-2H3
• InChI Key： FCUQWBWEROLERK-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2=CC=CC=C2C(C2C=CC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 401.17394160g/mol
• Monoisotopic Mass: 401.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.4Ų

Additional information on (2-Benzoylphenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

Introduction to (2-Benzoylphenyl)(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 2034530-98-6)

The compound (2-Benzoylphenyl)(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone, identified by the CAS number 2034530-98-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of oncology and inflammation management.

The molecular structure of this compound is characterized by a benzoylphenyl group, which contributes to its aromatic stability and reactivity. The presence of a pyrrolidine ring further enhances its flexibility and ability to interact with biological targets. The 4,6-dimethylpyrimidine moiety introduces additional complexity and functionality, making this compound a versatile candidate for various chemical modifications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce this molecule in high yields, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the scalability of production but also ensure the purity and consistency of the final product.

The pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated its potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies have shown that it exhibits anti-inflammatory activity by inhibiting key inflammatory pathways, making it a promising candidate for treating inflammatory diseases.

The application of this compound extends beyond pharmacology. Its unique chemical properties make it a valuable tool in organic synthesis, where it can serve as an intermediate in the construction of more complex molecules. Researchers have also explored its use in materials science, particularly in the development of novel polymers and coatings with enhanced thermal stability.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies have expressed interest in this compound due to its innovative nature and potential benefits for human health.

The future outlook for this compound is bright, with ongoing research aimed at optimizing its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. As our understanding of this compound deepens, it is anticipated that new uses and applications will emerge, solidifying its position as a key molecule in modern chemistry.